Cas no 1806836-48-5 (Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1806836-48-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800752
• Update Time: 2025-05-20

Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(14)3-4-2-5(8(10)11)13-9(12)7(4)15/h2,8,15H,3H2,1H3,(H2,12,13)
• InChI Key： AKLFMWHIHZMSMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N)N=1)O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate

Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate: A Comprehensive Overview

The compound Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806836-48-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with amino, difluoromethyl, hydroxy, and acetate groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with the principles of green chemistry.

The structural complexity of Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate makes it a valuable tool in drug discovery programs. The amino group contributes to hydrogen bonding capabilities, while the difluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's bioavailability and stability. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, preclinical trials have shown that this compound exhibits selective cytotoxicity against cancer cells, suggesting its role as a promising candidate for targeted therapy.

In addition to its pharmacological applications, Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has garnered attention in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technology. Researchers have reported that this compound can act as an effective chelating agent, facilitating the construction of metal-organic frameworks (MOFs) with enhanced catalytic activity.

The hydroxy group present in the molecule plays a crucial role in its reactivity and functionality. Recent investigations have focused on exploiting this hydroxy group for enantioselective synthesis, enabling the production of enantiopure compounds—a critical requirement in pharmaceutical manufacturing. Furthermore, the acetate group provides additional versatility, allowing for further functionalization and modification to tailor the compound's properties according to specific applications.

From an environmental perspective, Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate has been studied for its biodegradability and eco-toxicological effects. Initial assessments indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806836-48-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.